1-Propanamine,N-(2,2-dimethoxyethyl)-3,3,3-trifluoro-

• Molecular Formula: C7H14F3NO2
• Molecular Weight: 201.19 g/mol
• IUPAC Name: N-(2,2-dimethoxyethyl)-3,3,3-trifluoropropan-1-amine
• InChI: InChI=1S/C7H14F3NO2/c1-12-6(13-2)5-11-4-3-7(8,9)10/h6,11H,3-5H2,1-2H3
• InChI Key: LJSZDESXNJLXCT-UHFFFAOYSA-N
• Canonical SMILES: COC(CNCCC(F)(F)F)OC

Description

1-Propanamine,N-(2,2-dimethoxyethyl)-3,3,3-trifluoro- is a useful research compound. Its molecular formula is C7H14F3NO2 and its molecular weight is 201.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred solution of 3,3,3-trifluoropropan-1-amine hydrochloride (0.165 g) in methanol (3 mL) was added 2,2-dimethoxyacetaldehyde (60% in water, 0.17 mL) followed by sodium bicarbonate (0.093 g) and the mixture was stirred at ambient temperature overnight. A slurry of palladium on carbon 10% (50 mg) in methanol (1 mL) was added and the mixture was hydrogenated at 5 bar pressure for 4 hours. The mixture was filtered and concentrated in vacuo. The resulting gummy solid was suspended in DCM (5 mL) and dried over sodium sulphate, filtered and evaporated to give the titled compound as a yellow gum. Yield 0.152 g.